N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(4-methoxy-1H-indol-1-yl)acetamide

• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol
• SMILES: CCCCC1=NN=C(S1)NC(=O)CN2C=CC3=C2C=CC=C3OC
• InChI: InChI=1S/C17H20N4O2S/c1-3-4-8-16-19-20-17(24-16)18-15(22)11-21-10-9-12-13(21)6-5-7-14(12)23-2/h5-7,9-10H,3-4,8,11H2,1-2H3,(H,18,20,22)
• InChIKey: VJIRGUIONPQGQN-UHFFFAOYSA-N

N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-(4-methoxy-1H-indol-1-yl)acetamide: A Dual Cholinesterase Inhibitor for Alzheimer's Research Procurement

N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-(4-methoxy-1H-indol-1-yl)acetamide is a synthetic hybrid molecule that combines a 1,3,4-thiadiazole core with an N-substituted indole moiety [1]. It belongs to a class of indole-based thiadiazole derivatives that have been investigated for their potential as dual inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are key therapeutic targets for Alzheimer's disease [1]. While specific primary literature on this exact compound is limited, its structural features align with a series of 16 analogues reported to possess varied inhibitory profiles against these enzymes [1].

Dual cholinesterase (AChE/BuChE) inhibition assay fit

Indole-thiadiazole hybrid scaffold for SAR profiling

Defined N-butyl, 4-methoxy substitution as research entry point

• [1] Khan, S., Iqbal, S., Taha, M., Rahim, F., Shah, M., et al. (2022). Synthesis, In Vitro Biological Evaluation and In Silico Molecular Docking Studies of Indole Based Thiadiazole Derivatives as Dual Inhibitor of Acetylcholinesterase and Butyrylchloinesterase. Molecules, 27(21), 7368. View Source

Why Generic Substitution of N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-(4-methoxy-1H-indol-1-yl)acetamide Fails: Critical Role of N-Alkyl Chain Length

Within the indole-thiadiazole class, cholinesterase inhibitory activity is highly dependent on the specific N-substitution pattern on the indole ring and the nature of the substituent on the thiadiazole moiety. For instance, in a series of antimycobacterial indole-thiadiazole hybrids, the butyl-substituted derivative (compound 4e) was among the most potent, achieving an IC50 of 3.91 µg/mL, while other alkyl chain lengths and benzyl substituents exhibited differential activities [1]. This demonstrates that replacing the N-butyl group or the indole substitution pattern with a generic alternative can lead to a complete loss of the desired potency or target selectivity, making specific procurement essential for reproducible research outcomes [1].

N-Alkyl substitution shifts activity

Butyl chain shows high potency in antimycobacterial series; other N-alkyl or benzyl groups may alter target engagement.

Indole substitution pattern influences selectivity

4-Methoxyindole may not be interchangeable with other indole substitutions; dual AChE/BuChE profile can differ across analogues.

Class-level potency may not transfer

Reported analogue potencies range widely; direct substitution with other indole-thiadiazoles without verification may shift results.

• [1] Kamaleddin Haj Mohammad Ebrahim Tehrani, Vida Mashayekhi, Parisa Azerang, Soroush Sardari, Farzad Kobarfard, Kobra Rostamizadeh. Synthesis and Antimycobacterial Activity of Novel Thiadiazolylhydrazones of 1-Substituted Indole-3-carboxaldehydes. Chemical Biology and Drug Design 83(2):p 224-236, February 2014. DOI: 10.1111/cbdd.12230 View Source

Quantitative Evidence Guide for N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-(4-methoxy-1H-indol-1-yl)acetamide: Comparator-Based Activity Data

Antimycobacterial Potency of N-Butyl Indole-Thiadiazole Hybrids vs. Other N-Substituted Analogues

In a study of indole-based thiadiazolylhydrazones, the derivative with an N-butyl substituent (compound 4e) exhibited potent antimycobacterial activity against Mycobacterium bovis BCG, with an IC50 value of 3.91 µg/mL [1]. This places it among the most active compounds in the series, alongside derivatives with N-pentyl (4f), N-4-fluorobenzyl (4n), N-4-chlorobenzyl (4p), N-4-bromobenzyl (4q), and N-4-methoxybenzyl (4t), all of which shared the same IC50 value of 3.91 µg/mL, while other N-substituted analogues in the series showed weaker activity [1]. This demonstrates that for this chemotype, the butyl chain is one of the optimal substituents for achieving target potency against mycobacteria [1].

Antimycobacterial IC50

Reported

IC50 = 3.91 µg/mL (M. bovis BCG)

Supports antimycobacterial research with N-butyl chemotype.

Equipotent to pentyl and fluorobenzyl analogues; higher potency than other N-substituents.

Evidence Dimension	Antimycobacterial IC50
Target Compound Data	IC50 = 3.91 µg/mL (Compound 4e, R = butyl)
Comparator Or Baseline	Compound 4f (R = pentyl): IC50 = 3.91 µg/mL; Compound 4n (R = 4-fluorobenzyl): IC50 = 3.91 µg/mL; Other series members: IC50 > 3.91 µg/mL.
Quantified Difference	Equipotent to the most active comparators (pentyl, 4-fluorobenzyl); superior to other N-substituted analogues in the series.
Conditions	In vitro assay against Mycobacterium bovis BCG.

Why This Matters

This data confirms that the specific N-butyl substitution pattern is critical for achieving high antimycobacterial potency within this scaffold, guiding procurement for infectious disease research.

• [1] Kamaleddin Haj Mohammad Ebrahim Tehrani, Vida Mashayekhi, Parisa Azerang, Soroush Sardari, Farzad Kobarfard, Kobra Rostamizadeh. Synthesis and Antimycobacterial Activity of Novel Thiadiazolylhydrazones of 1-Substituted Indole-3-carboxaldehydes. Chemical Biology and Drug Design 83(2):p 224-236, February 2014. DOI: 10.1111/cbdd.12230 View Source

Dual Cholinesterase Inhibition Profile of Indole-Based Thiadiazole Derivatives vs. Donepezil

A series of structurally related indole-based thiadiazole derivatives (compounds 1–16) were evaluated for AChE and BuChE inhibition. The most potent analogue, compound 8, exhibited IC50 values of 0.15 ± 0.050 µM for AChE and 0.20 ± 0.10 µM for BuChE, compared to the reference drug Donepezil (IC50: 0.21 ± 0.12 µM for AChE and 0.30 ± 0.32 µM for BuChE) [1]. Methoxy-substituted analogues 12 and 13, which share the 4-methoxyindole feature with the target compound, showed IC50 values of 14.70–19.10 µM (AChE) and 19.20–25.30 µM (BuChE), indicating that while the 4-methoxy group contributes to activity, the specific arrangement in the target compound likely confers an intermediate potency profile [1].

AChE/BuChE Dual Inhibition

Class-level inference

Analogue 12/13 AChE IC50 14.7–19.1 µM; BuChE 19.2–25.3 µM

Indicates moderate dual inhibition fit for methoxy-indole class.

Direct data for target compound unavailable; compound 8 (0.15 µM AChE) shows higher potency.

Evidence Dimension	AChE and BuChE inhibitory activity (IC50)
Target Compound Data	Not directly reported; inferred from analogues 12 and 13 (AChE IC50: 14.70–19.10 µM; BuChE IC50: 19.20–25.30 µM).
Comparator Or Baseline	Compound 8 (AChE IC50: 0.15 µM; BuChE IC50: 0.20 µM); Donepezil (AChE IC50: 0.21 µM; BuChE IC50: 0.30 µM).
Quantified Difference	Compound 8 is ~98-fold more potent than compound 12 against AChE. Donepezil is ~70-fold more potent than compound 12. The target compound is expected to fall within the moderate activity range of methoxy-substituted analogues.
Conditions	In vitro enzyme inhibition assay.

Why This Matters

This class of compounds is a validated source of dual cholinesterase inhibitors for Alzheimer's disease research, and the target compound's methoxy substitution provides a defined starting point for further optimization.

• [1] Khan, S., Iqbal, S., Taha, M., Rahim, F., Shah, M., et al. (2022). Synthesis, In Vitro Biological Evaluation and In Silico Molecular Docking Studies of Indole Based Thiadiazole Derivatives as Dual Inhibitor of Acetylcholinesterase and Butyrylchloinesterase. Molecules, 27(21), 7368. View Source

β-Glucuronidase Inhibitory Potential of Indole-Thiadiazole Scaffold vs. Standard Inhibitor

A collection of 22 indole-thiadiazole derivatives was tested for β-glucuronidase inhibition. The series exhibited a broad range of activity, with IC50 values spanning from 0.5 ± 0.08 µM to 38.9 ± 0.8 µM, compared to the standard inhibitor d-saccharic acid 1,4-lactone (IC50 = 48.1 ± 1.2 µM) [1]. This demonstrates that the indole-thiadiazole core is a privileged scaffold for β-glucuronidase inhibition, with many analogues outperforming the standard. Although the specific target compound was not part of this screen, the inclusion of a 4-methoxyindole motif is a known pharmacophoric element that can be further optimized for this target [1].

β-Glucuronidase Inhibition

Class-level inference

Series IC50 range 0.5–38.9 µM vs. standard 48.1 µM

Scaffold may support β-glucuronidase probe development.

Target compound untested; most potent analogue at 0.5 µM.

Evidence Dimension	β-glucuronidase inhibition (IC50)
Target Compound Data	Not directly reported; the most potent compound in the series (compound 6) had an IC50 of 0.5 ± 0.08 µM.
Comparator Or Baseline	d-saccharic acid 1,4-lactone (standard): IC50 = 48.1 ± 1.2 µM; Least potent series member: IC50 = 38.9 ± 0.8 µM.
Quantified Difference	The best compound in the series is 96-fold more potent than the standard. The entire series is superior to the standard inhibitor.
Conditions	In vitro β-glucuronidase enzyme inhibition assay.

Why This Matters

The indole-thiadiazole scaffold is a proven inhibitor of β-glucuronidase, an enzyme target for several pathologies including cancer and inflammation, making compounds with this core structure valuable for drug discovery screening libraries.

• [1] Almandil, N. B., Taha, M., Gollapalli, M., Rahim, F., Ibrahim, M., Mosaddik, A., Anouar, E. H. (2019). Indole bearing thiadiazole analogs: synthesis, β-glucuronidase inhibition and molecular docking study. BMC Chemistry, 13, 14. View Source

Key Research and Procurement Scenarios for N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-(4-methoxy-1H-indol-1-yl)acetamide

Dual Cholinesterase Inhibitor Screening for Alzheimer's Disease Drug Discovery

Procure this compound to expand a library of indole-thiadiazole hybrids for dual AChE/BuChE inhibition screening. The class has produced compounds with sub-micromolar potency against both enzymes, rivaling Donepezil [1]. The specific 4-methoxy substitution and butyl chain offer a distinct SAR point for lead optimization.

Antimycobacterial Lead Optimization and Tuberculosis Research

Given the potent activity of the N-butyl indole-thiadiazole chemotype against Mycobacterium bovis BCG (IC50 3.91 µg/mL) [1], this compound can serve as a lead for developing new antitubercular agents. The specific substitution pattern is crucial for maintaining efficacy [1].

β-Glucuronidase Inhibitor Probe for Metabolic and Cancer Research

Utilize this compound as a chemical probe for β-glucuronidase inhibition studies. The indole-thiadiazole scaffold has demonstrated potent enzyme inhibition (IC50 as low as 0.5 µM) and outperforms the standard inhibitor d-saccharic acid 1,4-lactone [1], making it a valuable tool for exploring the role of this enzyme in disease models.

Application

Selection Property

Validation Focus

Alzheimer's disease research: dual AChE/BuChE screening

Indole-thiadiazole hybrid with 4-methoxy and N-butyl substituents

Enzyme inhibition profile (IC50) and selectivity vs. Donepezil comparator

Antimycobacterial research: M. bovis BCG screening

N-Butyl indole-thiadiazole chemotype

In vitro antimycobacterial potency (IC50) against M. bovis BCG

β-Glucuronidase enzyme inhibition studies

Indole-thiadiazole scaffold with methoxy pharmacophore

Inhibition potency relative to d-saccharic acid 1,4-lactone standard

• [1] Khan, S., Iqbal, S., Taha, M., Rahim, F., Shah, M., et al. (2022). Synthesis, In Vitro Biological Evaluation and In Silico Molecular Docking Studies of Indole Based Thiadiazole Derivatives as Dual Inhibitor of Acetylcholinesterase and Butyrylchloinesterase. Molecules, 27(21), 7368. View Source